molecular formula C22H18N2O4S2 B2384302 Methyl 4-((furan-2-ylmethyl)(4-(methylthio)benzo[d]thiazol-2-yl)carbamoyl)benzoate CAS No. 923405-02-1

Methyl 4-((furan-2-ylmethyl)(4-(methylthio)benzo[d]thiazol-2-yl)carbamoyl)benzoate

Cat. No. B2384302
CAS RN: 923405-02-1
M. Wt: 438.52
InChI Key: PVZKYWHAJMHJPN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Methyl 4-((furan-2-ylmethyl)(4-(methylthio)benzo[d]thiazol-2-yl)carbamoyl)benzoate is a useful research compound. Its molecular formula is C22H18N2O4S2 and its molecular weight is 438.52. The purity is usually 95%.
BenchChem offers high-quality Methyl 4-((furan-2-ylmethyl)(4-(methylthio)benzo[d]thiazol-2-yl)carbamoyl)benzoate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about Methyl 4-((furan-2-ylmethyl)(4-(methylthio)benzo[d]thiazol-2-yl)carbamoyl)benzoate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antioxidant Activity

Thiazole derivatives have been found to exhibit antioxidant activity . This suggests that our compound could potentially be used in the development of new antioxidant drugs or supplements.

Analgesic and Anti-inflammatory Activity

Thiazole derivatives have also been reported to have analgesic and anti-inflammatory activities . This indicates that our compound could be explored for its potential use in pain management and treatment of inflammatory conditions .

Antimicrobial and Antifungal Activity

The thiazole ring is a common feature in many antimicrobial and antifungal drugs . Therefore, our compound could potentially be used in the development of new antimicrobial and antifungal agents.

Antiviral Activity

Thiazole derivatives have shown antiviral activity . This suggests that our compound could be investigated for its potential use in antiviral therapies.

Antitumor or Cytotoxic Drug Molecules

Thiazole derivatives have been found to act as antitumor or cytotoxic drug molecules . This indicates that our compound could be explored for its potential use in cancer treatment.

Neuroprotective Activity

Thiazole derivatives have been reported to have neuroprotective effects . This suggests that our compound could potentially be used in the treatment of neurodegenerative diseases.

Diuretic Activity

Thiazole derivatives have also been found to have diuretic activity . This indicates that our compound could be investigated for its potential use in the treatment of conditions that require increased urine production.

Synthesis of Other Compounds

The furan ring in our compound is a key structural feature in many other compounds, including certain drugs and pesticides . Therefore, our compound could potentially be used as a starting material in the synthesis of these other compounds.

properties

IUPAC Name

methyl 4-[furan-2-ylmethyl-(4-methylsulfanyl-1,3-benzothiazol-2-yl)carbamoyl]benzoate
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H18N2O4S2/c1-27-21(26)15-10-8-14(9-11-15)20(25)24(13-16-5-4-12-28-16)22-23-19-17(29-2)6-3-7-18(19)30-22/h3-12H,13H2,1-2H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PVZKYWHAJMHJPN-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC(=O)C1=CC=C(C=C1)C(=O)N(CC2=CC=CO2)C3=NC4=C(S3)C=CC=C4SC
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H18N2O4S2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

438.5 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Methyl 4-((furan-2-ylmethyl)(4-(methylthio)benzo[d]thiazol-2-yl)carbamoyl)benzoate

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